Cas no 130064-86-7 (3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-)

• Product Name: 3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-
• CAS No: 130064-86-7
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• CID: 102796
• PubChem ID: 45086062
• Update Time: 2025-04-18

3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrazolidinone,2-acetyl-4,5-dimethyl-, (4R,5R)-rel-
• 3-Pyrazolidinone, 2-acetyl-4,5-dimethyl-, trans- (9CI)
• 130064-86-7
• (4R,5R)-2-Acetyl-4,5-dimethylpyrazolidin-3-one

• Inchi： 1S/C7H12N2O2/c1-4-5(2)8-9(6(3)10)7(4)11/h4-5,8H,1-3H3/t4-,5-/m1/s1
• InChI Key： FHVFFEDVJJBSHC-RFZPGFLSSA-N
• SMILES： O=C1[C@H](C)[C@@H](C)NN1C(C)=O

Computed Properties

• Exact Mass: 156.08996
• Monoisotopic Mass: 156.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 49.4Ų

Experimental Properties

• PSA: 49.41